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Compound of Interest

Compound Name: (S)-Malic acid-13C4

Cat. No.: B569059 Get Quote

Essential Safety and Handling of (S)-Malic acid-13C4
For researchers, scientists, and drug development professionals handling (S)-Malic acid-13C4,

a stable isotope-labeled compound, adherence to proper safety protocols is crucial to ensure

personal safety and maintain experimental integrity. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans.

(S)-Malic acid-13C4 is classified as a skin and eye irritant and may cause respiratory irritation.

[1][2] The toxicological properties of the carbon-13 labeled compound have not been as

thoroughly investigated as its unlabeled counterpart.[1] Therefore, it is prudent to handle it with

appropriate care, minimizing exposure and preventing contamination.

Personal Protective Equipment (PPE)
The minimum required PPE when working with (S)-Malic acid-13C4 includes long pants,

closed-toe shoes, a lab coat, safety glasses, and gloves.[3][4][5]

Eye and Face Protection:

Safety Glasses: At a minimum, safety glasses with side shields should be worn.[4]

Goggles: For procedures that may generate dust or involve splash hazards, chemical splash

goggles are required for enhanced protection.[4]
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Face Shield: In addition to safety glasses or goggles, a face shield should be worn when

there is a significant risk of splashing.[4][5]

Skin and Body Protection:

Lab Coat: A standard lab coat is necessary to protect clothing and skin from potential spills.

[3][5]

Gloves: Disposable nitrile gloves are the minimum requirement for hand protection.[4] If

direct contact occurs, gloves should be removed immediately, and hands should be washed

thoroughly before putting on a new pair.[4] For tasks with a higher risk of exposure, wearing

two pairs of nitrile gloves (double-gloving) is recommended.[4]

Respiratory Protection:

Work should be conducted in a well-ventilated area to avoid the formation and inhalation of

dust and aerosols.[1]

If engineering controls such as a fume hood are not available or insufficient, a

NIOSH/MSHA-approved respirator may be necessary, particularly if irritation is experienced.

[6]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Prevent the formation of dust.[1]

Use in an area with adequate exhaust ventilation.[1]

Store in a tightly closed container in a dry, well-ventilated place.[1]

Spill Management:

In case of a spill, avoid creating dust.[1]
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Sweep up the solid material and place it in a suitable, closed container for disposal.[1][6]

Disposal:

Waste materials should be disposed of in accordance with federal, state, and local

environmental regulations.[1]

It is recommended to contact a licensed professional waste disposal service for the disposal

of this material.[1] Do not let the product enter drains.[1][6]

Quantitative Data Summary
PPE Component Specification Rationale

Eye Protection
Safety glasses with side

shields (minimum)[4]

Protects against flying

particles.

Chemical splash goggles[4]
Required for protection against

liquid splashes and dust.

Hand Protection Disposable nitrile gloves[4]
Provides protection from

incidental chemical contact.

Body Protection Lab coat[3][5]
Protects skin and clothing from

spills.

Long pants and closed-toe

shoes[3]

Prevents lower body and foot

exposure to chemical spills.

Respiratory
Use in a well-ventilated

area/fume hood[1]
Minimizes inhalation of dust.

Experimental Protocols
Standard Handling Protocol for (S)-Malic acid-13C4:

Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) for (S)-
Malic acid-13C4.
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PPE Donning: Put on all required personal protective equipment: a lab coat, long pants,

closed-toe shoes, safety glasses (or goggles, depending on the procedure), and nitrile

gloves.

Work Area Preparation: Ensure the work area, preferably a fume hood or a well-ventilated

benchtop, is clean and uncluttered.

Weighing and Transfer:

When weighing the solid compound, use a chemical-resistant spatula.

To minimize dust generation, handle the container and transfer the material gently.

If possible, use a balance with a draft shield.

Dissolving:

When preparing solutions, add the solid (S)-Malic acid-13C4 to the solvent slowly to avoid

splashing.

If the solvent is volatile, perform this step in a fume hood.

Post-Handling:

After handling is complete, decontaminate the work surface.

Remove gloves and dispose of them in the appropriate waste container.

Wash hands thoroughly with soap and water.

Visual Workflow for PPE Selection
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PPE Selection for Handling (S)-Malic acid-13C4

Hazard Assessment
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Task-Specific PPE Selection
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Caption: PPE selection workflow for handling (S)-Malic acid-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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